Cas no 25739-23-5 (4-(Phenylethynyl)benzoic acid)

4-(Phenylethynyl)benzoic acid Properties

Names and Identifiers

• 4-(Phenylethynyl)benzoic acid
• 4-Phenylethynyl-benzoic acid
• 4-Phenylethynyl-benzoic acid C
• 4-(2-phenylethynyl)benzoic acid
• 4-(2-Phenylethynyl)-benzoic acid
• 4-phenylethynylbenzoic acid
• PubChem19072
• 4-Phenylethynyl-benzoicacid
• 4-phenylethynyl benzoic acid
• OGZUGPOTBGMCLE-UHFFFAOYSA-N
• HT734
• HMS1776K11
• Benzoic acid, 4-(phenylethynyl)-
• BCP26762
• Benzoic acid,4-(2-phenylethynyl)-
• STK076251
• 2130AB
• DTXSID80401793
• Not available;4-PHENYLETHYNYLBENZOIC ACID
• CHEMBL3548948
• NCGC00342834-01
• J-016120
• SCHEMBL402518
• 4-(phenylethynyl)benzoicacid
• 4-(2-phenylethynyl)benzoic Acid
• FT-0647430
• SY167877
• A853228
• Z166667318
• AB01334452-02
• BB 0260570
• MFCD00438677
• TS-00521
• AMY4796
• 4-(phenylethynyl)benzoic acid
• AKOS000314873
• 25739-23-5
• EN300-24000
• AC-9330
• CS-0149219
• DB-012219
• +Expand

• MDL： MFCD00438677
• InChIKey： OGZUGPOTBGMCLE-UHFFFAOYSA-N
• Inchi： 1S/C15H10O2/c16-15(17)14-10-8-13(9-11-14)7-6-12-4-2-1-3-5-12/h1-5,8-11H,(H,16,17)
• SMILES： O([H])C(C1C([H])=C([H])C(C#CC2C([H])=C([H])C([H])=C([H])C=2[H])=C([H])C=1[H])=O

Computed Properties

• Exact Mass: 222.06800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 222.068
• Heavy Atom Count: 17
• Complexity: 319
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 2.78460
• PSA: 37.30000
• Refractive Index: 1.655
• Boiling Point: 407.3 °C at 760 mmHg
• Flash Point: 407.3 °C at 760 mmHg
• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.25

4-(Phenylethynyl)benzoic acid Security Information

• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：2-8 °C
• Signal Word：Warning
• HazardClass：IRRITANT

4-(Phenylethynyl)benzoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%